Cas no 713530-57-5 (1H-Benzimidazole, 5-bromo-7-nitro-)

1H-Benzimidazole, 5-bromo-7-nitro- structure
713530-57-5 structure
Product Name:1H-Benzimidazole, 5-bromo-7-nitro-
CAS No:713530-57-5
MF:C7H4BrN3O2
MW:242.029560089111
CID:4716311
Update Time:2023-08-16

1H-Benzimidazole, 5-bromo-7-nitro- Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazole, 5-bromo-7-nitro-
    • Inchi: 1S/C7H4BrN3O2/c8-4-1-5-7(10-3-9-5)6(2-4)11(12)13/h1-3H,(H,9,10)
    • InChI Key: IRYJFUNUDRADTJ-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C2=C(C=1)NC=N2)[N+](=O)[O-]

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 220
  • Topological Polar Surface Area: 74.5
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